(E)-2-Hexadecenal
(E)-2-Hexadecenal
Sphingosine-1-phosphate (S1P), a bioactive lipid involved in many signaling processes, is irreversibly degraded by the membrane-bound S1P lyase. (E)-2-Hexadecenal is a sphingolipid degradation product resulting from the action of S1P lyase. It can be further oxidized to (2E)-hexadecenoic acid by long-chain fatty aldehyde dehydrogenase prior to activation via coupling to coenzyme A. (E)-2-Hexadecenal has been shown to induce cytoskeletal reorganization that results in cell rounding, detachment, activation of downstream JNK targets, and eventual apoptosis in various cell types. It reacts readily with deoxyguanosine and DNA to form aldehyde-derived DNA adducts.
Brand Name:
Vulcanchem
CAS No.:
22644-96-8
VCID:
VC0024144
InChI:
InChI=1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h14-16H,2-13H2,1H3/b15-14+
SMILES:
CCCCCCCCCCCCCC=CC=O
Molecular Formula:
C16H30O
Molecular Weight:
238.41 g/mol
(E)-2-Hexadecenal
CAS No.: 22644-96-8
Reference Standards
VCID: VC0024144
Molecular Formula: C16H30O
Molecular Weight: 238.41 g/mol
| CAS No. | 22644-96-8 |
|---|---|
| Product Name | (E)-2-Hexadecenal |
| Molecular Formula | C16H30O |
| Molecular Weight | 238.41 g/mol |
| IUPAC Name | (E)-hexadec-2-enal |
| Standard InChI | InChI=1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h14-16H,2-13H2,1H3/b15-14+ |
| Standard InChIKey | KLJFYXOVGVXZKT-CCEZHUSRSA-N |
| Isomeric SMILES | CCCCCCCCCCCCC/C=C/C=O |
| SMILES | CCCCCCCCCCCCCC=CC=O |
| Canonical SMILES | CCCCCCCCCCCCCC=CC=O |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Sphingosine-1-phosphate (S1P), a bioactive lipid involved in many signaling processes, is irreversibly degraded by the membrane-bound S1P lyase. (E)-2-Hexadecenal is a sphingolipid degradation product resulting from the action of S1P lyase. It can be further oxidized to (2E)-hexadecenoic acid by long-chain fatty aldehyde dehydrogenase prior to activation via coupling to coenzyme A. (E)-2-Hexadecenal has been shown to induce cytoskeletal reorganization that results in cell rounding, detachment, activation of downstream JNK targets, and eventual apoptosis in various cell types. It reacts readily with deoxyguanosine and DNA to form aldehyde-derived DNA adducts. |
| Synonyms | 2-(15,15,16,16,16-d5)-hexadecenal 2-(d5)-hexadecenal 2-hexadecenal |
| PubChem Compound | 5280541 |
| Last Modified | Nov 11 2021 |
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